N'-isobutyryl-2-furohydrazide
Overview
Description
N-isobutyryl-2-furohydrazide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as IBFH and has been studied extensively for its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-isobutyryl-2-furohydrazide is not fully understood, but it is believed to act by inhibiting the activity of cyclooxygenase enzymes, which are responsible for the production of inflammatory mediators such as prostaglandins. This inhibition results in a reduction in inflammation and pain.
Biochemical and Physiological Effects:
N-isobutyryl-2-furohydrazide has been shown to exhibit significant biochemical and physiological effects. It has been shown to reduce inflammation and pain in various animal models, and it has also been shown to have antioxidant properties. In addition, IBFH has been shown to have a protective effect on the liver, and it has been shown to reduce the levels of certain inflammatory markers in the blood.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using N-isobutyryl-2-furohydrazide in lab experiments is its ability to reduce inflammation and pain, making it a useful tool for studying the mechanisms of these processes. However, one of the limitations of using IBFH is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of N-isobutyryl-2-furohydrazide. One potential area of interest is in the development of new drugs for the treatment of pain and inflammation. Another potential area of interest is in the study of the compound's antioxidant properties and its potential use in the prevention and treatment of oxidative stress-related diseases. Additionally, further research is needed to fully understand the mechanism of action of IBFH and its potential applications in various fields of scientific research.
Synthesis Methods
The synthesis of N-isobutyryl-2-furohydrazide can be achieved through various methods, including the reaction of furoic acid with isobutyryl chloride in the presence of a base such as triethylamine. This reaction results in the formation of the intermediate isobutyryl furoate, which is subsequently reacted with hydrazine hydrate to give N-isobutyryl-2-furohydrazide.
Scientific Research Applications
N-isobutyryl-2-furohydrazide has been widely studied for its potential applications in various fields of scientific research. One of the primary areas of interest is in the development of novel drugs for the treatment of various diseases. IBFH has been shown to exhibit significant anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation.
properties
IUPAC Name |
N'-(2-methylpropanoyl)furan-2-carbohydrazide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O3/c1-6(2)8(12)10-11-9(13)7-4-3-5-14-7/h3-6H,1-2H3,(H,10,12)(H,11,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKSXSGCGSZCDNE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)NNC(=O)C1=CC=CO1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N'-(2-methylpropanoyl)furan-2-carbohydrazide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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